Cas no 2227730-25-6 ((2S)-5-fluoropentan-2-amine)

• Product Name: (2S)-5-fluoropentan-2-amine
• CAS No: 2227730-25-6
• MF: C₅H₁₂FN
• MW: 105.153884887695
• CID: 6574311
• PubChem ID: 165616086
• Update Time: 2025-10-29

(2S)-5-fluoropentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-fluoropentan-2-amine
• 2227730-25-6
• EN300-1822622

• Inchi： 1S/C5H12FN/c1-5(7)3-2-4-6/h5H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： AMIIKOXTKNBXBZ-YFKPBYRVSA-N
• SMILES： FCCC[C@H](C)N

Computed Properties

• Exact Mass: 105.095377549g/mol
• Monoisotopic Mass: 105.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-5-fluoropentan-2-amine

Comprehensive Overview of (2S)-5-Fluoropentan-2-amine (CAS No. 2227730-25-6)

(2S)-5-Fluoropentan-2-amine, a compound with the CAS number 2227730-25-6, is a chiral amine that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, properties, and potential applications of this compound.

Structure and Synthesis: The molecular structure of (2S)-5-fluoropentan-2-amine is characterized by a five-carbon chain with a fluorine atom at the fifth position and an amine group at the second position. The chiral center at the second carbon atom imparts optical activity to the molecule, making it an important building block in asymmetric synthesis. The synthesis of (2S)-5-fluoropentan-2-amine can be achieved through several methods, including enantioselective catalytic hydrogenation of 5-fluoropentenonitrile and asymmetric reduction of 5-fluoropentanenitrile. These methods ensure high enantiomeric purity, which is crucial for its application in pharmaceuticals and other industries.

Physical and Chemical Properties: (2S)-5-Fluoropentan-2-amine is a colorless liquid with a characteristic amine odor. It has a boiling point of approximately 110°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The presence of the fluorine atom significantly influences the physical properties of the molecule, enhancing its lipophilicity and altering its electronic properties. These properties make it an attractive candidate for various chemical reactions and applications.

Spectroscopic Analysis: The spectroscopic characterization of (2S)-5-fluoropentan-2-amine provides valuable insights into its molecular structure. Infrared (IR) spectroscopy reveals characteristic peaks for the C-F bond (approximately 1100 cm^-1) and the N-H bond (around 3300 cm^-1). Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is essential for confirming the presence and position of the fluorine atom. Additionally, mass spectrometry (MS) can be used to determine the molecular weight and confirm the identity of the compound.

Biological Activity: Recent studies have explored the biological activity of (2S)-5-fluoropentan-2-amine. One notable area of research is its potential as a precursor for novel pharmaceuticals. The introduction of a fluorine atom into organic molecules often enhances their biological activity by improving their metabolic stability and binding affinity to target proteins. For instance, derivatives of (2S)-5-fluoropentan-2-amine have shown promising results in preliminary studies as inhibitors of specific enzymes involved in various disease pathways.

Clinical Applications: While still in early stages, some derivatives of (2S)-5-fluoropentan-2-amine are being investigated for their therapeutic potential. For example, compounds derived from this amine have shown potential as antiviral agents against certain RNA viruses. Additionally, they are being studied for their anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Clinical trials are ongoing to evaluate their safety and efficacy.

Safety Considerations: As with any chemical compound, proper handling and storage precautions are essential when working with (2S)-5-fluoropentan-2-amine. It is important to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

Environmental Impact: strong> The environmental impact of (2S)-5-fluoropentan-2-amine strong> is an important consideration in its production and use. Efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce energy consumption. Additionally, studies are underway to assess the biodegradability and ecotoxicity of this compound to ensure its safe disposal.

Conclusion: strong> In summary, < strong>(2S)-5-fluoropentan-2-amine (CAS No. 2227730-25-6) strong > is a versatile chiral amine with unique chemical properties that make it valuable in various applications. Its potential as a building block for novel pharmaceuticals and other advanced materials continues to drive research interest. As more studies are conducted, it is likely that new applications will emerge, further highlighting the importance of this compound in modern chemistry. p > article > response >